Cas no 35839-54-4 (14-(2-chlorophenyl)dibenzo[a,j]acridine)

• Product Name: 14-(2-chlorophenyl)dibenzo[a,j]acridine
• CAS No: 35839-54-4
• MF: C₂₇H₁₆ClN
• MW: 389.875645637512
• CID: 1477533
• PubChem ID: 190349
• Update Time: 2025-04-21

14-(2-chlorophenyl)dibenzo[a,j]acridine Chemical and Physical Properties

Names and Identifiers

• 14-(2-chlorophenyl)dibenzo[a,j]acridine
• 35839-54-4
• Dibenzo(a,j)acridine, 14-(2-chlorophenyl)-
• 14-(2-chlorophenyl)dibenzo(a,j)acridine
• DTXSID70189371

• Inchi： 1S/C27H16ClN/c28-22-12-6-5-11-21(22)27-25-19-9-3-1-7-17(19)13-15-23(25)29-24-16-14-18-8-2-4-10-20(18)26(24)27/h1-16H
• InChI Key： PUTUGNFDBXZQSR-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1C2C3C=CC=CC=3C=CC=2N=C2C=CC3C=CC=CC=3C=12

Computed Properties

• Exact Mass: 389.09728
• Monoisotopic Mass: 389.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 29
• Rotatable Bond Count: 1
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.3
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.315
• Boiling Point: 584°C at 760 mmHg
• Flash Point: 335.3°C
• Refractive Index: 1.787
• PSA: 12.89